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An In-depth Technical Guide on the Function of Tricos-7-ene as an Animal Metabolite

Executive Summary

Tricos-7-ene, a long-chain mono-unsaturated cuticular hydrocarbon (CHC), is a pivotal animal
metabolite, primarily studied in insects. It serves a dual function: providing a crucial barrier
against desiccation and acting as a semiochemical for chemical communication. In the model
organism Drosophila melanogaster, the Z-isomer, (Z)-7-tricosene, is a well-characterized
pheromone that plays a critical role in regulating social and mating behaviors. It is synthesized
in specialized cells called oenocytes through a complex metabolic pathway involving fatty acid
synthases, elongases, desaturases, and cytochrome P450 enzymes. This guide provides a
comprehensive overview of the function, biosynthesis, and quantitative impact of tricos-7-ene,
along with detailed experimental protocols for its study and visual diagrams of its core
pathways.

Function of (Z)-7-Tricosene as a Pheromone

(2)-7-tricosene (7-T) is a non-volatile, contact-based pheromone primarily found on the cuticle
of male Drosophila melanogaster. Its perception modulates key reproductive and social
behaviors.[1][2]

« Inhibition of Male-Male Courtship: 7-T is the most efficient pheromone for preventing or
reducing homosexual courtship between males.[3] Its presence on the cuticle serves as a
chemical signal identifying an individual as male, thereby suppressing courtship attempts
from other males.[4][5]
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» Stimulation of Female Mating Receptivity: For female Drosophila, 7-T acts as a chemical

stimulant or aphrodisiac.[1] The presence of 7-T on a male's cuticle increases his mating
efficiency, causing females to mate faster and more frequently.[3]

Post-Mating Anti-Aphrodisiac Role: 7-T is transferred from the male to the female during
copulation.[5] Following mating, the female not only carries the male's 7-T but is also
induced to synthesize it herself.[5] This acquired and synthesized 7-T then functions as an
anti-aphrodisiac, signaling to subsequent males that she is unreceptive and reducing further
courtship attempts.[5]

Role in Aggression: The perception of 7-T is essential for normal levels of male-male
aggression.[4] It appears to act in a hierarchical manner with other pheromones, like the
volatile 11-cis-vaccenyl acetate (cVA), to promote aggressive encounters.[6]

Biosynthesis and Metabolism

(2)-7-tricosene is synthesized in specialized, hepatocyte-like cells called oenocytes, which are

associated with the fat body and epidermis in insects.[7][8] The biosynthetic pathway is a multi-

step process derived from fatty acid metabolism.[8][9]

Fatty Acid Synthesis: The pathway begins with the de novo synthesis of long-chain fatty
acids (LCFAs), such as palmitic acid (C16:0) and stearic acid (C18:0). This process is
catalyzed by Acetyl-CoA carboxylase (ACC) and Fatty Acid Synthase (FASN).[8]

Elongation: The LCFAs are then elongated by specific elongase enzymes, which sequentially
add two-carbon units to create very-long-chain fatty acids (VLCFAS).[8][10]

Desaturation: A key step for creating alkenes is the introduction of a double bond into the
fatty acyl-CoA chain. In Drosophila, the enzyme Desatl introduces a double bond at the A9
position of a C16 or C18 precursor.[11][12] Subsequent elongation steps preserve this
double bond, ultimately placing it at the 7th carbon position in the final C23 chain.

Reduction: The resulting VLC acyl-CoA is reduced to a very-long-chain aldehyde by a fatty
acyl-CoA reductase (FAR).[8]

Oxidative Decarbonylation: In the final step, a cytochrome P450 enzyme of the CYP4G
family (e.g., Cyp4gl in Drosophila) catalyzes the oxidative decarbonylation of the aldehyde,

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4621432/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1560049/
https://www.caymanchem.com/product/9000313
https://www.caymanchem.com/product/9000313
https://www.caymanchem.com/product/9000313
https://www.researchgate.net/figure/Gr32a-mediates-the-behavioral-effects-of-z-7-tricosene-and-permits-the_fig4_51073126
https://scispace.com/pdf/hierarchical-chemosensory-regulation-of-male-male-social-20hetvzb8y.pdf
https://www.biorxiv.org/content/10.1101/2020.04.28.065938.full
https://elifesciences.org/articles/09861
https://elifesciences.org/articles/09861
https://www.researchgate.net/publication/287011941_Biosynthesis_of_cuticular_hydrocarbons
https://elifesciences.org/articles/09861
https://elifesciences.org/articles/09861
https://pmc.ncbi.nlm.nih.gov/articles/PMC11974489/
https://www.researchgate.net/publication/281989626_Molecular_biology_and_genetics_of_hydrocarbon_production
https://pmc.ncbi.nlm.nih.gov/articles/PMC4298175/
https://elifesciences.org/articles/09861
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

removing one carbon to form the final C23 hydrocarbon, (Z)-7-tricosene.[8][13][14]

Once synthesized, CHCs are transported via lipophorin through the hemolymph to the
epicuticle.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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